Cas no 924867-91-4 (2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol)

• Product Name: 2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol
• CAS No: 924867-91-4
• MF: C₁₂H₁₂N₄S
• MW: 244.315480232239
• CID: 6782615
• PubChem ID: 16653110
• Update Time: 2025-06-15

2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol Chemical and Physical Properties

Names and Identifiers

• VS-03585
• STK636597
• 2-(propan-2-yl)-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol
• 2-propan-2-yl-3H-[1,2,4]triazolo[1,5-c]quinazoline-5-thione
• STK803353
• CS-0330275
• MCULE-3861799967
• 924867-91-4
• 2-isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol
• BBL012913
• AKOS002671450
• AKOS005568622
• 2-(propan-2-yl)[1,2,4]triazolo[1,5-c]quinazoline-5(6H)-thione
• 2-(propan-2-yl)[1,2,4]triazolo[1,5-c]quinazoline-5-thiol
• 2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol

• Inchi： 1S/C12H12N4S/c1-7(2)10-14-11-8-5-3-4-6-9(8)13-12(17)16(11)15-10/h3-7H,1-2H3,(H,14,15)
• InChI Key： DFJVBROUVLHUAP-UHFFFAOYSA-N
• SMILES： S=C1N=C2C=CC=CC2=C2N=C(C(C)C)NN21

Computed Properties

• Exact Mass: 244.07826757g/mol
• Monoisotopic Mass: 244.07826757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 72.1Ų

Additional information on 2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol

Introduction to 2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol (CAS No. 924867-91-4)

2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique pharmacophoric features. This compound, identified by the CAS number 924867-91-4, belongs to the triazoloquinazoline class of molecules, which are well-documented for their broad spectrum of biological activities. The presence of a thiol group at the 5-position and an isopropyl substituent at the 2-position introduces specific interactions that make this molecule a promising candidate for further investigation in drug discovery.

The [1,2,4]triazolo[1,5-c]quinazoline scaffold is particularly interesting because it combines the electron-deficient triazole ring with the aromatic quinazoline core. This structural motif has been extensively studied for its potential to modulate various biological pathways, including kinase inhibition and DNA interaction. The thiol group in 2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol not only enhances solubility but also provides a nucleophilic center that can participate in covalent binding interactions with biological targets. These features make it an attractive scaffold for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their ability to exhibit high binding affinity and selectivity towards biological targets. The triazoloquinazoline scaffold has been successfully incorporated into several drug candidates that are currently in clinical development or clinical trials. For instance, derivatives of this scaffold have shown promise in inhibiting tyrosine kinases, which are overexpressed in various cancers. The compound 2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol represents an extension of this research trend, with the potential to explore new mechanisms of action beyond kinase inhibition.

The isopropyl substituent at the 2-position of the quinazoline ring is particularly noteworthy as it can influence both the electronic properties and steric environment of the molecule. This substitution pattern can enhance binding interactions by improving hydrophobicity and reducing conformational flexibility. Additionally, the thiol group at the 5-position can form disulfide bonds or undergo redox reactions, which may be exploited for targeted drug delivery or prodrug strategies. These structural features make 2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol a versatile molecule with multiple potential applications.

Recent studies have highlighted the importance of scaffold hopping in drug discovery to overcome resistance mechanisms and expand therapeutic options. The [1,2,4]triazolo[1,5-c]quinazoline scaffold offers a unique opportunity for such exploration due to its diverse biological activities. For example, research has shown that derivatives of this scaffold can interact with DNA minor groove binders and alter chromatin structure. This suggests that 2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol may have applications in oncology by modulating epigenetic processes or inhibiting specific DNA-binding proteins.

The synthesis of 2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group modifications to introduce the isopropyl and thiol groups. Advances in synthetic methodologies have enabled the efficient preparation of complex heterocyclic compounds like this one, making it more feasible for large-scale production and further investigation.

In conclusion,2-Isopropyl-[1,2,4]triazolo[1,5-c]quinazoline-5-thiol (CAS No. 924867-91-4) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of pharmacophoric elements makes it a valuable candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions of heterocyclic compounds,this molecule may play a crucial role in future drug development efforts.